Cas no 1083078-88-9 (Pimozide N-Oxide)

Pimozide N-Oxide structure
Product Name:Pimozide N-Oxide
CAS No:1083078-88-9
Molecular Formula:C28H29N3O2F2
Molecular Weight:477.54556
CID:1060699
Pimozide N-Oxide Properties
Names and Identifiers
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- Pimozide N-Oxide
- 3-[1-[4,4-bis(4-fluorophenyl)butyl]-1-oxidopiperidin-1-ium-4-yl]-1H-benzimidazol-2-one
-
Computed Properties
- Exact Mass: 477.22300
Experimental Properties
- LogP: 6.24070
- PSA: 67.48000
Pimozide N-Oxide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-478683-1 mg |
Pimozide-d5 N-Oxide, |
1083078-88-9 | 1mg |
¥3,610.00 | 2023-07-11 |
Pimozide N-Oxide Related Literature
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Heesoo Park,Raghvendra Mall,Stefano Sanvito,Halima Bensmail,Fedwa El-Mellouhi Phys. Chem. Chem. Phys., 2019,21, 2821-2821
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Carmen González-Galán,Rafael Maria Madero-Castro,Ana Paula Zaderenko Dalton Trans., 2021,50, 1808-1815
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Yasser Zare,Kyong Yop Rhee RSC Adv., 2020,10, 13573-13582
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Ze Yuan,Haiyan Wang,Junling Shen,Pengcheng Ye,Jiqiang Ning,Yijun Zhong,Yong Hu J. Mater. Chem. A, 2020,8, 22163-22174
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5. Back cover
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Yagoub Mansoori,Ali Khodayari,Alireza Banaei,Masoumeh Mirzaeinejad,Yashar Azizian-Kalandaragh,Malihe Pooresmaeil RSC Adv., 2016,6, 48676-48683
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Christian Luz,Eduard Glok,Günther Horrer,Udo Radius Dalton Trans., 2022,51, 18337-18352
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Yaqian Zhang,Haoyang Jiang,Feibo Li,Yanhong Xia,Yu Lei,Xianghu Jin,Gongzheng Zhang,Huanjun Li J. Mater. Chem. A, 2017,5, 14604-14610
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Titus Masese,Yuki Orikasa,Takuya Mori,kentarou Yamamoto RSC Adv., 2015,5, 8598-8603
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